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Compound of Interest

Compound Name:
(2-Bromocyclopropen-1-

yl)methanol

CAS No.: 176167-13-8

Cat. No.: B065316

Get Quote

Sources
1. 1,1,2,2,3,3,4,4,4-Nonafluoro-N-(2-hydroxyethyl)-N-methylbutane-1-sulphonamide |
C7H8F9NO3S | CID 118688 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sodium 2-[1-[[(1S)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-
hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid |
C35H36ClNNaO3S+ | CID 132274680 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Sodium Methyltaurate | C3H8NNaO3S | CID 23684896 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Brequinar Sodium | C23H14F2NNaO2 | CID 23663964 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Sodium 2-(acetylamino)benzoate | C9H8NNaO3 | CID 23702638 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Study to Evaluate the Safety and the Immunogenicity of a Second Generation Structurally
Designed mRNA Vaccine Candidate Against Pandemic Influenza H5 HA Strain in Healthy
Adult Participants Aged 18 Years and Older | Clinical Research Trial Listing
[centerwatch.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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